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Compound of Interest

Compound Name:

2-Amino-N,N,2-

trimethylpropanamide

hydrochloride

CAS No.: 1005189-48-9

Cat. No.: B1441067

Get Quote

Executive Summary
2-Amino-N,N,2-trimethylpropanamide hydrochloride (CAS: 1005189-48-9), also known as

H-Aib-NMe2[1]·HCl, is a critical analytical standard used primarily in the quality control of

peptidomimetic drugs, particularly growth hormone secretagogues (ghrelin agonists) containing

the 2-aminoisobutyric acid (Aib) moiety.[2][1]

As a truncated amide derivative, it serves as a key marker for:

Starting Material Carryover: Monitoring unreacted H-Aib-NMe2 in solid-phase peptide

synthesis.

Hydrolytic Degradation: Identifying cleavage products of Aib-containing active

pharmaceutical ingredients (APIs).

Process Impurity Profiling: Validating cleaning protocols in multi-product manufacturing lines.
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This guide compares the performance of this specific hydrochloride salt standard against

alternative forms (free base, trifluoroacetate) and grades (research vs. certified), providing

experimental protocols for its validation in LC-MS/MS workflows.[2][1]

Technical Specifications & Characterization
The hydrochloride salt form is preferred over the free base due to its enhanced stability and

non-volatile nature, which is critical for accurate quantitative analysis.[2][1]

Chemical Identity
Property Specification

IUPAC Name
2-Amino-N,N,2-trimethylpropanamide

hydrochloride

Common Synonyms
H-Aib-NMe2[1]·HCl; N,N-Dimethyl-2-

aminoisobutyramide HCl

CAS Number 1005189-48-9

Molecular Formula C₆H₁₄N₂O[1][3] · HCl

Molecular Weight 166.65 g/mol (Salt); 130.19 g/mol (Base)

Solubility
Highly soluble in Water, Methanol, DMSO;

Sparingly soluble in Acetonitrile

pKa (Calc.) ~8.1 (Amino group)

Spectroscopic Signature (Validation Data)
¹H NMR (D₂O, 400 MHz): δ 1.65 (s, 6H, C(CH₃)₂), 2.98 (s, 3H, N-CH₃), 3.05 (s, 3H, N-CH₃).

[2][1] Note: The N,N-dimethyl protons may appear as distinct singlets due to restricted

rotation around the amide bond.[1]

MS (ESI+): [M+H]⁺ observed at m/z 131.1.[2][1]

MS/MS Transitions:

Quantifier: 131.1 → 58.1 (Formation of 2-aminopropan-2-yl cation)[1]
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Qualifier: 131.1 → 86.1 (Loss of dimethylamine)[2][1]

Comparative Analysis: Selecting the Right Standard
Comparison 1: Hydrochloride Salt vs. Free Base
The choice of salt form significantly impacts the standard's shelf-life and handling during

weighing.[2][1]

Feature
Hydrochloride (HCl)

Salt

Free Base

(Liquid/Low-melt

Solid)

Verdict

Physical State Crystalline Solid
Oily Liquid or

Hygroscopic Solid

HCl wins for ease of

weighing.[1]

Hygroscopicity Low to Moderate
High (absorbs

atmospheric water)

HCl wins for mass

accuracy.[2][1]

Volatility Non-volatile
Potentially volatile

(sublimation risk)

HCl wins for long-term

storage.[2][1]

Chromatography
Elutes as free cation

(identical)

Elutes as free cation

(identical)

Tie (Salt dissociates in

mobile phase).[2][1]

Insight: The free base of 2-amino-N,N,2-trimethylpropanamide is prone to absorbing CO₂ and

moisture, leading to "mass drift" during standard preparation.[1] The HCl salt locks the amine,

preventing carbamate formation and ensuring stoichiometry.[2][1]

Comparison 2: Certified Reference Material (CRM) vs.
Research Grade
For GMP release testing, the grade of the standard dictates the validity of the result.[2][1]
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Parameter
Certified Reference Material

(CRM)

Research Grade

(Synthesized)

Purity Assignment
Mass Balance (K.F. water,

Residual Solvents, Ash)
Area % (HPLC/GC only)

Traceability NIST/SI Traceable Comparison to internal batch

Uncertainty
Explicitly calculated (e.g., ±

0.5%)
Unknown

Use Case
Final Product Release, Method

Validation

R&D, Early Process

Development

Recommendation: Use CRM grade for establishing Relative Response Factors (RRF) and LOQ

determination.[2][1] Use Research Grade only for qualitative peak identification (retention time

markers).

Experimental Protocols
A. Standard Preparation (Self-Validating Workflow)
Objective: Prepare a stable stock solution that accounts for the salt form correction factor.[2][1]

Calculation:

[2][1]

Weighing: Accurately weigh 12.8 mg of the HCl standard into a 10 mL volumetric flask.

Dissolution: Dissolve in 50:50 Methanol:Water (v/v). Avoid pure acetonitrile as solubility is

limited.[2][1]

Concentration: This yields a 1.0 mg/mL (free base equivalent) stock solution.

Storage: Aliquot into amber glass vials and store at -20°C. Stable for 6 months.

B. LC-MS/MS Method for Impurity Profiling
Context: Detection of trace H-Aib-NMe2 in a peptide drug matrix.[2][1]
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Column: C18 Polar-Embedded (e.g., Waters XBridge BEH Shield RP18), 2.1 x 100 mm, 2.5

µm.[2][1]

Mobile Phase A: 0.1% Formic Acid in Water.[2][1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-1 min: 5% B (Isocratic hold for polar retention)[1]

1-6 min: 5% → 40% B[1]

6-8 min: 95% B (Wash)[1]

Flow Rate: 0.3 mL/min.[2][1]

Detection: ESI Positive Mode, MRM.

Target: m/z 131.1 → 58.1 (CE: 20 eV).[2][1]

Why this works: The polar-embedded group prevents "dewetting" in high aqueous conditions,

crucial for retaining the small, polar H-Aib-NMe2 molecule which often elutes in the void volume

on standard C18 columns.[1]

Visualizations
Diagram 1: Impurity Origin & Detection Logic
This pathway illustrates how the impurity arises during the synthesis of Aib-containing peptides

and the logic for selecting the HCl standard.[2][1]

Quantitation LogicPeptide Synthesis
(Aib Coupling Step)

Side Reaction:
Truncation/Amidation

 Incomplete Coupling Impurity:
2-Amino-N,N,2-trimethylpropanamide

(H-Aib-NMe2)

 Cleavage 

QC Analysis
(LC-MS/MS)

 Sample Injection 
Pass/Fail
(< 0.10%)

 Compare Areas 

Analytical Standard:
H-Aib-NMe2 HCl

 Reference Injection 
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Click to download full resolution via product page

Caption: Origin of H-Aib-NMe2 impurity in peptide synthesis and its quantitative control loop.

Diagram 2: Standard Validation Workflow
A decision tree for verifying the quality of the standard before use in GMP testing.
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Caption: Pre-use verification workflow to ensure standard integrity and mass accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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